molecular formula K4P2O7<br>K4O7P2 B158504 Potassium pyrophosphate CAS No. 10124-52-4

Potassium pyrophosphate

Cat. No.: B158504
CAS No.: 10124-52-4
M. Wt: 330.34 g/mol
InChI Key: RYCLIXPGLDDLTM-UHFFFAOYSA-J
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Description

Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.

Scientific Research Applications

Osmotic Distillation in Food Processing

Potassium pyrophosphate has been used as a stripping solution in osmotic distillation, particularly for concentrating fruit juices. This application has shown promising results in maintaining the quality of the juice, with minimal effects on ascorbic acid degradation and volatile compounds loss. It proves to be a suitable alternative to calcium chloride in this context (Ongaratto et al., 2018).

Agriculture and Soil Science

In agricultural research, the combined application of potassium and phosphorus, including compounds like this compound, has been observed to significantly enhance the growth and yield of crops such as sunflower. This is particularly relevant in soils deficient in potassium and phosphorus (Amanullah & Khan, 2010).

Nanotechnology and Biophysics

This compound has inspired the design of biomimetic nanochannels, with specific activation mechanisms influenced by changes in surface charge and wettability. This application demonstrates its potential in the development of selective ion channels and sensors (Zhu et al., 2019).

Synthesis and Material Science

The compound has been utilized in the synthesis and analysis of materials, such as the synthesis of double copper and this compound. This has implications for its use in fertilizers and other chemical products (Ciopec et al., 2009).

Electroplating and Industrial Applications

In industrial processes, such as electroplating, this compound's concentration can be measured using spectrophotometry, indicating its role in various chemical formulations (Shan, 2000).

Surface Coating and Corrosion Resistance

The substance is also researched for its effects on the plasma electrolytic oxidation process and the resulting corrosion resistance of coated materials, such as AZ91 Mg alloy (Cho et al., 2009).

Crystallography and Solid State Chemistry

Its role in the hydrothermal synthesis of compounds and the study of their crystal structures has been documented. This includes research on materials like potassium iron (III) pyrophosphate (Gopalakrishna et al., 2005).

Properties

IUPAC Name

tetrapotassium;phosphonato phosphate
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InChI

InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
Source PubChem
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InChI Key

RYCLIXPGLDDLTM-UHFFFAOYSA-J
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Canonical SMILES

[O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
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Molecular Formula

K4P2O7, K4O7P2
Record name TETRAPOTASSIUM DIPHOSPHATE
Source EU Food Improvement Agents
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Description Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance
Record name TETRAPOTASSIUM PYROPHOSPHATE
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DSSTOX Substance ID

DTXSID3036446
Record name Potassium pyrophosphate
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Molecular Weight

330.34 g/mol
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Physical Description

Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided., Dry Powder; Liquid; NKRA; Other Solid, Colourless crystals or white, very hygroscopic powder, Trihydrate: Colorless deliquescent solid; [Merck Index] White odorless solid; Hygroscopic; [ICSC] White hygroscopic powder or granules; [Alfa Aesar MSDS], ODOURLESS HYGROSCOPIC WHITE GRANULES OR POWDER.
Record name POTASSIUM TETRAPYRO PHOSPHATE
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Record name Diphosphoric acid, potassium salt (1:4)
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Record name Tetrapotassium pyrophosphate
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Solubility

Soluble in water, insoluble in ethanol, Solubility in water, g/100ml at 25 °C: 187 (very good)
Record name TETRAPOTASSIUM DIPHOSPHATE
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Record name TETRAPOTASSIUM PYROPHOSPHATE
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CAS No.

7320-34-5, 10124-52-4
Record name POTASSIUM TETRAPYRO PHOSPHATE
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Record name Diphosphoric acid, tetrapotassium salt
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Record name POTASSIUM PYROPHOSPHATE
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Melting Point

1090 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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